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Compound of Interest

Compound Name: 4-Ethylcatechol-d5

Cat. No.: B563119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Ethylcatechol-d5, a deuterated analog

of 4-Ethylcatechol, for its application in research and development. This document outlines its

commercial availability, key technical specifications, and its utility in experimental settings,

particularly in metabolic studies and as an internal standard for quantitative analysis.

Commercial Availability and Specifications
4-Ethylcatechol-d5 (CAS No. 1189508-64-2) is available from several commercial suppliers

catering to the research community. The deuterated form offers a stable isotopic label, making

it an invaluable tool for mass spectrometry-based applications. Below is a summary of the

quantitative data from various suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b563119?utm_src=pdf-interest
https://www.benchchem.com/product/b563119?utm_src=pdf-body
https://www.benchchem.com/product/b563119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

Available
Formats

MuseChem
1189508-

64-2
C₈H₅D₅O₂ 143.19 ≥95%

Not

specified
Inquire

Clearsynth
1189508-

64-2
C₈H₅D₅O₂

Not

specified

Not

specified

Not

specified
Inquire

Santa Cruz

Biotechnol

ogy

1189508-

64-2
C₈H₅D₅O₂ 143.19

Not

specified

Not

specified
Inquire

Chemtos
Not

specified

C₁₉H₁₉D₄N

O₄

(example

for other

deuterated

compound

s)

333.41 920 µg/mg d4 Solid

Note: Data is compiled from publicly available information on supplier websites. For the most

accurate and lot-specific data, it is recommended to request a Certificate of Analysis from the

respective supplier.

Biological Significance and Signaling Pathways
4-Ethylcatechol, the non-deuterated parent compound, is a phenolic compound found in

various natural sources, including fermented foods and beverages. It has garnered significant

interest for its biological activities, particularly its role in the activation of the Nuclear factor

erythroid 2-related factor 2 (Nrf2) signaling pathway. The Nrf2 pathway is a critical cellular

defense mechanism against oxidative stress.

Activation of the Nrf2 pathway by 4-Ethylcatechol leads to the transcription of a suite of

antioxidant and detoxification genes, offering protection against cellular damage implicated in

various diseases, including cancer and neurodegenerative disorders.[1]
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Below is a diagram illustrating the activation of the Nrf2 signaling pathway.
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Caption: Activation of the Nrf2 signaling pathway by 4-Ethylcatechol.

Experimental Protocols: Quantitative Analysis using
LC-MS/MS
4-Ethylcatechol-d5 is an ideal internal standard for the accurate quantification of 4-

Ethylcatechol in complex matrices such as biological fluids (urine, plasma) and food samples

(wine). The following provides a general workflow for such an analysis using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation
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Spiking: To 100 µL of the sample (e.g., urine, wine), add a known concentration of 4-
Ethylcatechol-d5 solution in a suitable solvent (e.g., methanol).

Extraction (for complex matrices):

Liquid-Liquid Extraction (LLE): Add an appropriate organic solvent (e.g., ethyl acetate),

vortex thoroughly, and centrifuge to separate the layers. Collect the organic layer.

Solid-Phase Extraction (SPE): Condition an SPE cartridge (e.g., C18) with methanol and

then water. Load the sample, wash with a weak solvent, and elute the analyte with a

stronger solvent (e.g., methanol or acetonitrile).

Evaporation: Evaporate the collected organic solvent to dryness under a gentle stream of

nitrogen.

Reconstitution: Reconstitute the residue in a small volume of the initial mobile phase.

LC-MS/MS Analysis
Chromatographic Separation:

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient elution with water (containing 0.1% formic acid) and acetonitrile

or methanol is common.

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in negative ion mode is often employed.

Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions

for both 4-Ethylcatechol and 4-Ethylcatechol-d5. For example:

4-Ethylcatechol: m/z 137 -> [fragment ion]

4-Ethylcatechol-d5: m/z 142 -> [corresponding fragment ion]
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Quantification: The concentration of 4-Ethylcatechol in the sample is determined by

comparing the peak area ratio of the analyte to the internal standard against a calibration

curve.

The diagram below illustrates a typical experimental workflow for the quantitative analysis of 4-

Ethylcatechol.
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Caption: General workflow for quantitative analysis of 4-Ethylcatechol.
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Conclusion
4-Ethylcatechol-d5 is a critical tool for researchers in various fields, including pharmacology,

toxicology, and food science. Its use as an internal standard ensures the accuracy and

reliability of quantitative methods for its parent compound, 4-Ethylcatechol. Furthermore,

understanding the role of 4-Ethylcatechol in cellular signaling pathways, such as the Nrf2

pathway, opens avenues for investigating its potential therapeutic effects. This guide provides a

foundational understanding for the procurement and application of 4-Ethylcatechol-d5 in a

research setting. For specific applications, further optimization of the described protocols may

be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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